Cas no 2138425-68-8 (Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel-)

• Product Name: Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel-
• CAS No: 2138425-68-8
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 5263998
• Update Time: 2025-05-30

Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel-

• Inchi： 1S/C10H11F2N/c11-10(12)8(6-13)9(10)7-4-2-1-3-5-7/h1-5,8-9H,6,13H2/t8-,9-/m0/s1
• InChI Key： YCXOVPSNSFZFHT-IUCAKERBSA-N
• SMILES： [C@H]1(CN)[C@H](C2=CC=CC=C2)C1(F)F

Additional information on Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel-

Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel-

Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel- is a unique organic compound with the CAS registry number 2138425-68-8. This compound belongs to the class of fluorinated cyclopropane derivatives and has garnered significant attention in recent years due to its intriguing structural properties and potential applications in various fields. The molecule consists of a cyclopropane ring fused with a methanamine group, featuring two fluorine atoms at the 2-position and a phenyl group at the 3-position. The stereochemistry of the compound is defined by its (1R,3R)-rel configuration, which plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of fluorinated cyclopropane derivatives in medicinal chemistry. The introduction of fluorine atoms into organic compounds is known to enhance their lipophilicity and bioavailability, making them valuable candidates for drug development. In the case of Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel-, the fluorine atoms at the 2-position contribute to its unique electronic properties and stability. This compound has been explored as a potential lead molecule in the design of novel therapeutic agents targeting various disease states.

The synthesis of Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel- involves a multi-step process that combines principles from organic synthesis and stereochemistry. Researchers have employed methods such as ring-opening reactions of epoxides and subsequent fluorination to achieve the desired structure. The stereochemical control during synthesis is critical to obtaining the (1R,3R)-rel configuration, which is essential for maintaining the compound's biological activity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its cyclopropane ring provides a rigid framework that can be further functionalized to create diverse chemical entities. For instance, recent studies have demonstrated its utility in constructing bioactive compounds with intricate architectures. The phenyl group at the 3-position serves as an excellent site for further substitution or coupling reactions, enabling chemists to explore a wide range of structural modifications.

In terms of physical properties, Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel- exhibits interesting behavior due to its strained cyclopropane ring. The ring strain contributes to its reactivity under certain conditions while also imparting stability under others. This balance between reactivity and stability makes it an attractive candidate for use in various chemical transformations.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods have provided valuable insights into its molecular structure and stereochemistry. Additionally, computational chemistry tools have been employed to study its electronic properties and predict its behavior in different chemical environments.

The growing interest in fluorinated compounds across multiple industries has positioned Cyclopropanemethanamine, 2,2-difluoro-3-phenyl-, (1R,3R)-rel-* as a key player in contemporary chemical research. Its unique combination of structural features and functional groups makes it a versatile molecule with broad applicability. As researchers continue to explore its potential, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.